Cas no 106047-39-6 (3,3':5',4''-Terpyridine)

• Product Name: 3,3':5',4''-Terpyridine
• CAS No: 106047-39-6
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 1169506
• PubChem ID: 13546462
• Update Time: 2025-04-20

3,3':5',4''-Terpyridine Chemical and Physical Properties

Names and Identifiers

• 3,3':5',4''-Terpyridine
• DTXSID201313836
• 106047-39-6
• 3,3':5',4''-Terpyridine (9CI)
• 3,3a(2):5a(2),4a(2)a(2)-Terpyridine

• Inchi： 1S/C15H11N3/c1-2-13(9-17-5-1)15-8-14(10-18-11-15)12-3-6-16-7-4-12/h1-11H
• InChI Key： BHOAWQNCJSKEMP-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=NC=CC=2)C=C(C=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 233.095297364g/mol
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų